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What is Known About Choline Orotate Storage

One supplier's documentation offers basic handling specifications, which are a starting point for establishing

your own stability protocols [1].

Parameter Specification Rationale & Implication

Physical Form White crystalline powder Provides a baseline for visual inspection; any

discoloration may indicate degradation.

Hygroscopicity Yes The material readily absorbs moisture,

requiring strict control of humidity during
storage and handling.

Storage
Advice

Store in a tightly closed container,
below 40°C, and protected from

light.

Suggests sensitivity to heat, moisture, and
light, which are common stress factors to test.

Recommended Experimental Pathways for Stability
Assessment
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Since established data is lacking, you will need to generate stability profiles through systematic studies. The

diagram below outlines a core workflow for investigating the stability of compounds like choline orotate.
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Here are detailed methodologies for the key experiments outlined in the workflow:

Forced Degradation Studies (Stress Testing)

Objective: To intentionally degrade choline orotate and identify its degradation products,
establishing stability-indicating analytical methods.

Protocol:
Thermal Stress: Seal samples in glass vials and place in ovens at elevated temperatures (e.g.,

40°C, 60°C, 80°C). Withdraw samples at set intervals (e.g., 1, 2, 4 weeks).
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Humidity Stress: Place samples in desiccators with saturated salt solutions to create

controlled relative humidity environments (e.g., 75%, 90%). Monitor weight gain to quantify
moisture uptake.

Photostability: Expose samples to a calibrated light source that meets ICH Q1B guidelines,
alongside dark controls.

Hydrolytic Stress: Dissolve choline orotate in buffers across a range of pH values (e.g., 3, 7,
9) and monitor stability at room and elevated temperatures.

Long-Term and Real-Time Stability Studies

Objective: To determine the shelf life of the material under proposed storage conditions.

Protocol:
Package choline orotate in its intended container closure system (e.g., a drum with double PE

liners) [1].
Store samples in stability chambers set to long-term conditions (e.g., 25°C ± 2°C / 60% RH ±

5% RH) and accelerated conditions (e.g., 40°C ± 2°C / 75% RH ± 5% RH) as per ICH
guidelines.

At predetermined time points (e.g., 0, 3, 6, 9, 12, 24, 36 months), test samples against a
comprehensive set of specifications.

Critical Safety Consideration

A 2009 EFSA opinion concluded that the safety of several orotic acid salts, including choline orotate,

could not be proven due to a tumor-promoting effect observed in animal studies and an absence of relevant

genotoxicity and developmental studies [2]. While this assessment is for use as a food supplement, it is a

critical factor for drug development.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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